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Compound Name:
N-(3-Acetyl-2-

hydroxyphenyl)acetamide

Cat. No.: B175053 Get Quote

Technical Guide: N-(3-Acetyl-2-
hydroxyphenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-(3-Acetyl-2-
hydroxyphenyl)acetamide, a specialty chemical with potential applications in research and

development. Due to the limited availability of public data on this specific isomer, this document

focuses on its fundamental chemical properties, a detailed synthesis protocol derived from

patent literature, and an analysis of the potential biological activities and signaling pathways

based on closely related structural analogs. This guide aims to serve as a foundational

resource for researchers interested in the evaluation and potential application of this

compound.

Chemical Identity and Properties
While a specific CAS number for N-(3-Acetyl-2-hydroxyphenyl)acetamide is not readily

available in public databases, its molecular formula and calculated molecular weight have been

determined. For comparative purposes, data for structurally related isomers are also presented.
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Property
N-(3-Acetyl-2-
hydroxyphenyl
)acetamide

N-(3-Acetyl-4-
hydroxyphenyl
)acetamide

N-(4-Acetyl-3-
hydroxyphenyl
)acetamide

N-(2-
hydroxyphenyl
)acetamide

CAS Number Not Available 7298-67-1[1][2] 40547-58-8[3] 614-80-2[4][5]

Molecular

Formula
C₁₀H₁₁NO₃ C₁₀H₁₁NO₃[1] C₁₀H₁₁NO₃[3] C₈H₉NO₂[4][5]

Molecular Weight 193.19 g/mol 193.20 g/mol [2] 193.202 g/mol [3] 151.16 g/mol [5]

IUPAC Name

N-(3-Acetyl-2-

hydroxyphenyl)a

cetamide

N-(3-Acetyl-4-

hydroxyphenyl)a

cetamide

N-(4-acetyl-3-

hydroxyphenyl)a

cetamide

N-(2-

hydroxyphenyl)a

cetamide

Synthesis Protocol
A detailed method for the preparation of N-(3-Acetyl-2-hydroxyphenyl)acetamide has been

outlined in the patent literature. The synthesis is a multi-step process commencing from 2-

aminophenol.[6] The overall reported yield for the final product is 41.7%, with a purity of 99.8%

as determined by HPLC.[6]

Experimental Workflow
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Step 1: Acetylation

Step 2: Methylation

Step 3: Bromination

Step 4: Friedel-Crafts Acylation

Step 5: Reduction and Debromination

2-Aminophenol

N-(2-hydroxyphenyl)acetamide

 Acetic Anhydride 
 EA Solvent, -5 to 0 °C to RT 

N-(2-methoxyphenyl)acetamide

 CH3I, Phase Transfer Catalyst 
 Reflux (95-110 °C) 

N-(5-bromo-2-methoxyphenyl)acetamide

 Bromine 
 Solvent (e.g., Methylene Chloride) 

N-(3-acetyl-5-bromo-2-hydroxyphenyl)acetamide

 Acetyl Chloride, AlCl3 
 Methylene Chloride, Ice Bath to 25 °C 

N-(3-Acetyl-2-hydroxyphenyl)acetamide

 H2, Pd/C, Acid Binding Agent 
 Solvent, 50-75 °C 

Click to download full resolution via product page

Caption: Synthesis workflow for N-(3-Acetyl-2-hydroxyphenyl)acetamide.
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Potential Biological Activity and Signaling Pathways
Direct experimental data on the biological effects and signaling pathways of N-(3-Acetyl-2-
hydroxyphenyl)acetamide are not currently available in the public domain. However, based

on the activities of structurally similar acetamide derivatives, particularly its isomers, we can

infer potential areas for investigation.

Anti-inflammatory and Antioxidant Properties
Numerous acetamide derivatives have been studied for their anti-inflammatory and antioxidant

activities.[7][8] For instance, N-(2-hydroxyphenyl)acetamide has demonstrated anti-

inflammatory and anti-arthritic properties in animal models.[9] This compound was found to

reduce the levels of pro-inflammatory cytokines such as IL-1β and TNF-α.[9] Furthermore, it

has been shown to mitigate oxidative stress.[9] In a mouse model of acute kidney injury, N-(2-

hydroxyphenyl)acetamide and its gold nanoparticle conjugate demonstrated protective effects

by reducing inflammation and oxidative injury.[10] This was associated with the downregulation

of inducible nitric oxide synthase (iNOS) and NF-κB p50, and the upregulation of heme

oxygenase-1 (HO-1).[10]

Postulated Signaling Pathway
Based on the evidence from related compounds, a plausible mechanism of action for N-(3-
Acetyl-2-hydroxyphenyl)acetamide could involve the modulation of inflammatory and

oxidative stress pathways. A key pathway to consider is the NF-κB signaling cascade, which is

a critical regulator of inflammation.
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Caption: Postulated anti-inflammatory and antioxidant mechanism of action.

Conclusion
N-(3-Acetyl-2-hydroxyphenyl)acetamide is a compound with a defined synthetic route but

limited publicly available data regarding its specific biological functions. The information

provided in this guide on its synthesis and the potential biological activities, inferred from its

structural analogs, offers a solid starting point for researchers and drug development

professionals. Further investigation is warranted to fully characterize this molecule and explore

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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